Cas no 1207550-31-9 (Benzo[b]thiophene-2-acetonitrile, alpha-hydroxy-)

• Product Name: Benzo[b]thiophene-2-acetonitrile, alpha-hydroxy-
• CAS No: 1207550-31-9
• MF: C₁₀H₇NOS
• MW: 189.233680963516
• CID: 4685641
• PubChem ID: 14293633
• Update Time: 2024-03-01

Benzo[b]thiophene-2-acetonitrile, alpha-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-acetonitrile, alpha-hydroxy-
• ZWROSBJOLUWUNL-UHFFFAOYSA-N
• 2-(benzo[b]thiophen-2-yl)-2-hydroxyacetonitrile

• Inchi： 1S/C10H7NOS/c11-6-8(12)10-5-7-3-1-2-4-9(7)13-10/h1-5,8,12H
• InChI Key： ZWROSBJOLUWUNL-UHFFFAOYSA-N
• SMILES： S1C(C(C#N)O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 189.02483502g/mol
• Monoisotopic Mass: 189.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes